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Compound of Interest

Compound Name: 4-Methylpyrimidine

Cat. No.: B018481 Get Quote

This technical guide provides a detailed overview of the key physical properties of 4-
Methylpyrimidine, with a specific focus on its boiling point and density. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Quantitative Physical Properties
The physical characteristics of 4-Methylpyrimidine are well-documented in the scientific

literature. The following table summarizes its boiling point and density, as well as other relevant

physical data.

Property Value Conditions

Boiling Point 141-142 °C
at standard atmospheric

pressure[1][2][3][4][5]

Density 1.031 g/mL at 25 °C[1][2][3][4]

Refractive Index 1.496 at 20 °C[1][2]

Flash Point 105 °F (40.5 °C) closed cup[2]

Physical Form Liquid
at standard temperature and

pressure[1][2][3]

Appearance
Clear colorless to slightly

yellow
[2][3]
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Experimental Protocols
While specific experimental procedures for the determination of 4-Methylpyrimidine's physical

properties are not detailed in the provided literature, standard analytical methods are typically

employed for such characterizations.

2.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. A common laboratory method for

determining the boiling point of a small sample of a liquid organic compound is the capillary

method.

Experimental Workflow for Boiling Point Determination
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Experimental Setup

Measurement

Sample Preparation:
Place 2-3 mL of 4-Methylpyrimidine

in a test tube.

Capillary Insertion:
Insert a capillary tube (open end down)

into the test tube.

Assembly:
Attach the test tube to a thermometer.

Heating Bath:
Immerse the assembly in a heating bath

(e.g., paraffin oil).

Heating:
Slowly heat the bath while stirring.

Observation 1:
Observe a continuous stream of bubbles

emerging from the capillary tube.

Cooling:
Remove heat and allow the bath to cool slowly.

Observation 2:
Record the temperature at which the liquid

just begins to enter the capillary tube.

Result:
The recorded temperature is the

boiling point of the sample.
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Caption: General workflow for determining the boiling point of a liquid using the capillary

method.

The procedure involves heating the sample in a bath and observing the temperature at which

the liquid's vapor pressure overcomes the external pressure, indicated by a steady stream of

bubbles from an inverted capillary tube. The boiling point is then precisely recorded as the

temperature at which the liquid re-enters the capillary upon cooling.

2.2. Determination of Density

The density of a substance is its mass per unit volume. For liquids like 4-Methylpyrimidine,

density is commonly measured using a pycnometer.

Methodology:

Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is

accurately determined using an analytical balance.

Mass of Pycnometer with Sample: The pycnometer is filled with 4-Methylpyrimidine,

ensuring no air bubbles are present. The exterior is carefully dried, and the filled pycnometer

is weighed.

Volume Determination: The mass of the sample is found by subtraction. The volume of the

pycnometer is precisely known or can be calibrated using a liquid of known density, such as

deionized water.

Density Calculation: The density of 4-Methylpyrimidine is calculated by dividing the mass of

the sample by the volume of the pycnometer. These measurements are typically conducted

at a constant, controlled temperature, as density is temperature-dependent.[6]

Logical Relationships in Physical Property
Determination
The determination of physical properties such as boiling point and density follows a logical

progression from sample acquisition to final data analysis and reporting.
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Inputs

Process Outputs

Pure 4-Methylpyrimidine Sample

Experimental Measurement
- Controlled Temperature

- Controlled Pressure

Standardized Analytical Method
(e.g., Capillary Method, Pycnometry)

Raw Data Acquisition
(e.g., Temperature, Mass, Volume) Data Analysis and Calculation Reported Physical Property

(e.g., Boiling Point, Density)
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Caption: Logical flow from sample and method selection to the final reported physical property.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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